Cas no 64360-47-0 (Methyl 2-(4-hydroxy-3-methylphenyl)acetate)

• Product Name: Methyl 2-(4-hydroxy-3-methylphenyl)acetate
• CAS No: 64360-47-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD08234607
• CID: 502917
• PubChem ID: 12347940
• Update Time: 2025-05-20

Methyl 2-(4-hydroxy-3-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-hydroxy-3-methylphenyl)acetate
• (4-Hydroxy-3-methylphenyl)acetic Acid Methyl Ester
• Benzeneacetic acid,4-hydroxy-3-methyl-, methyl ester
• 4-HYDROXY-3-METHYL-BENZENEACETIC ACID METHYL ESTER
• methyl 4-hydroxy-3-methylphenylacetate
• Methyl-3-methyl-4-hydroxyphenylacetat
• 2-(4-Hydroxy-3-methylphenyl)acetic acid methyl ester
• Methyl2-(4-hydroxy-3-methylphenyl)acetate
• Benzeneacetic acid, 4-hydroxy-3-methyl-, methyl ester
• UBFCYPQWMPUWJN-UHFFFAOYSA-N
• HT713
• FCH858716
• CL8812
• 9860AB
• AB43599
• Methyl (4-hydroxy-3-methylpheny
• DS-10753
• CS-W022784
• (4-Hydroxy-3-methyl-phenyl)-acetic acid methyl ester
• 64360-47-0
• EN300-6497423
• SCHEMBL2127019
• Methyl (4-hydroxy-3-methylphenyl)acetate
• DTXSID10492992
• J-522650
• A867894
• MFCD08234607
• FT-0600059
• Methyl 2-(4-hydroxy-3-methyl-phenyl)acetate
• AKOS006287652
• DB-007640

• MDL： MFCD08234607
• Inchi： 1S/C10H12O3/c1-7-5-8(3-4-9(7)11)6-10(12)13-2/h3-5,11H,6H2,1-2H3
• InChI Key： UBFCYPQWMPUWJN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)CC(=O)OC

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: No data available
• Density: 1.148
• Melting Point: No data available
• Boiling Point: 285.9°C at 760 mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.535
• PSA: 46.53000
• LogP: 1.41610

Methyl 2-(4-hydroxy-3-methylphenyl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on Methyl 2-(4-hydroxy-3-methylphenyl)acetate

Methyl 2-(4-Hydroxy-3-Methylphenyl)Acetate: A Comprehensive Overview

Methyl 2-(4-hydroxy-3-methylphenyl)acetate, also known by its CAS number 64360-47-0, is a compound of significant interest in various fields, including organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methyl group with a substituted phenyl ring and an acetate moiety. The presence of the hydroxyl and methyl groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of methyl 2-(4-hydroxy-3-methylphenyl)acetate in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The hydroxyl group on the phenyl ring plays a crucial role in hydrogen bonding, which is essential for interactions with biological targets. Moreover, the methyl group provides additional stability to the molecule, enhancing its pharmacokinetic properties.

In the field of materials science, methyl 2-(4-hydroxy-3-methylphenyl)acetate has been investigated as a building block for advanced polymers and coatings. Its ability to undergo various chemical reactions, such as esterification and condensation, makes it a versatile starting material for synthesizing high-performance materials. Recent advancements in green chemistry have also led to the exploration of this compound in sustainable manufacturing processes.

The synthesis of methyl 2-(4-hydroxy-3-methylphenyl)acetate involves a multi-step process that typically includes nucleophilic acyl substitution and aromatic substitution reactions. The optimization of reaction conditions has been a focus of recent research, with efforts directed toward improving yield and reducing environmental impact. Novel catalysts and reaction media have been developed to facilitate these transformations, making the synthesis more efficient and scalable.

From an analytical perspective, methyl 2-(4-hydroxy-3-methylphenyl)acetate has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided detailed insights into its molecular structure and conformational dynamics. Additionally, computational chemistry methods have been employed to predict its electronic properties and reactivity under various conditions.

In conclusion, methyl 2-(4-hydroxy-3-methylphenyl)acetate (CAS No. 64360-47-0) is a compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.